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Compound of Interest

Compound Name: 6-Ethynyl-1H-indazole
CAS No.: 1093847-80-3
Cat. No.: B2961565
Get Quote
. J

Part 1: Executive Directive (BLUF)[1]

STOP AND READ: The presence of a terminal alkyne group (ethynyl) on the indazole scaffold
presents a specific reactivity hazard often overlooked in standard organic waste streams.

e ABSOLUTE PROHIBITION: Do NOT dispose of 6-Ethynyl-1H-indazole (solid or solution)
down laboratory drains.[1][2]

o CRITICAL HAZARD: This compound can react with copper, silver, or mercury (often found in
plumbing traps or solder) to form shock-sensitive metal acetylides.[1]

o DISPOSAL PATH: All waste must be segregated into Non-Halogenated Organic Waste
streams destined for high-temperature incineration.[1]

Part 2: Chemical Profile & Hazard Analysis

To dispose of this chemical safely, you must understand its functional vulnerabilities.

Substance ldentification
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Parameter Detail

Chemical Name 6-Ethynyl-1H-indazole

CAS Number 1093847-80-3

Molecular Formula CoHsN2

Physical State Solid (typically off-white to pale yellow powder)

Soluble in DMSO, DMF, Methanol; Low solubility

Solubility in water.[1][2][3][4][5]

Functional Hazard Analysis

While the GHS classification focuses on biological effects (irritation), the logistical safety

concern lies in the terminal alkyne.

» Biological Hazards (GHS):
o H302: Harmful if swallowed.[4][6][7]
o H315/H319: Causes skin and serious eye irritation.[4][5][6][7][8]
o H335: May cause respiratory irritation.[1][4][5][6][7][8]

e Chemical Reactivity (The "Hidden" Risk):

o Terminal Alkyne (-C=C-H): The proton on the terminal alkyne is weakly acidic (pKa ~25).[1]
In the presence of bases and transition metals (Cu, Ag, Hg), it forms metal acetylides.[2]

o Risk Scenario: Pouring a solution of this compound down a sink with copper piping can
result in the accumulation of copper acetylide, a primary explosive that detonates upon
dryness or friction.

Part 3: Pre-Disposal Stabilization & Segregation[1]

Before the waste leaves your bench, it must be stabilized. This section details the "Chain of

Custody" for the waste.
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Solid Waste (Pure Compound)[1][2]

o Container: Collect in a dedicated, sealable wide-mouth jar (HDPE or Glass).
e Labeling: Must be labeled "Solid Organic Waste - Toxic."[1][2]

» Contamination Check: Ensure no oxidizing agents (peroxides, nitrates) are added to this
container, as alkynes can polymerize violently or ignite with strong oxidizers.[2]

Liquid Waste (Reaction Mixtures/Mother Liquors)[1][2]

» Solvent Compatibility:
o Compatible: DMSO, Methanol, Ethanol, Dichloromethane (DCM).[2]
o Incompatible: Ammoniacal silver nitrate (Tollens' reagent), cuprous chloride solutions.[2]

e Quenching (If necessary): If the compound is in a reactive mixture (e.g., with strong bases),
neutralize to pH 7 before adding to the waste container to prevent exothermic runaway.[2]

Segregation Logic (Visualized)

The following diagram illustrates the critical decision-making process for segregating this
specific compound to prevent acetylide formation.
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Figure 1: Waste segregation logic focusing on preventing metal acetylide formation.

Part 4: Step-by-Step Disposal Protocol

This protocol complies with standard RCRA guidelines for non-listed organic waste.[1]

Phase 1: Personal Protective Equipment (PPE)

o Respiratory: N95 mask (for solids) or Fume Hood (for liquids) to prevent inhalation (H335).[1]

o Dermal: Nitrile gloves (0.11 mm minimum thickness).[1] Standard lab coat.[1]
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e Ocular: ANSI Z87.1 Chemical Splash Goggles.[1]

Phase 2: Waste Accumulation[1]

» Select Container: Use a chemically resistant container (Amber Glass or HDPE).[1]
e Labeling: Attach a hazardous waste tag.

o Constituents: "6-Ethynyl-1H-indazole" (Do not use abbreviations).[1][2]

o Hazards: Check "Toxic" and "lrritant".[4]
e Transfer:

o Solids: Use a disposable plastic spatula.[1] Avoid metal spatulas if the solid is damp or if
the metal is corroded.[2]

o Liquids: Pour carefully using a funnel to avoid spillage.

e Secondary Containment: Place the waste container in a secondary tray to capture potential
leaks.

Phase 3: Final Disposal[1]

e Request Pickup: Contact your facility's EHS (Environmental Health & Safety) department.[1]

» Classification: Declare the waste as "Non-regulated organic solid/liquid" (unless mixed with
listed solvents like DCM, which makes it F-listed waste).[1]

» Destruction Method: The ultimate fate of this molecule is High-Temperature Incineration.[1]
This ensures the complete destruction of the indazole ring and the alkyne group.

Part 5: Emergency Contingencies
Accidental Spill (Solid)[1][2]

o Evacuate: Clear the immediate area of unnecessary personnel.

e PPE: Don double nitrile gloves and N95 mask.[1]
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» Containment: Cover the spill with a damp paper towel to prevent dust generation.[1]

o Cleanup: Scoop up the material (using plastic tools) and place it in a waste jar. Wipe the
area with soap and water.[9]

e Disposal: Label the cleanup debris as hazardous waste.
Accidental Spill (Liquid)[1][2]
e Ventilate: Ensure the fume hood is active or open windows if safe.[1]

o Absorb: Use an inert absorbent (vermiculite or spill pads).[1] Do not use paper towels alone
if the solvent is flammable.[2]

o Collect: Place saturated absorbent into a sealed bag/container.

Part 6: Regulatory Compliance (US Context)

 RCRA Status: 6-Ethynyl-1H-indazole is not specifically listed on the EPA P-list or U-list.[1]
[2]

o Waste Determination: It is the generator's responsibility to determine if the waste exhibits
characteristics of ignitability (D001), corrosivity (D002), or reactivity (D003).[2]

o Verdict: Pure solid is generally not DO01/D002/D003.[1] However, due to H302/H315
hazards, it must be managed as hazardous chemical waste, not general refuse.[2]

Acetylide Formation Pathway

The following diagram explains the chemical justification for the strict "No Drain" policy.

Figure 2: Mechanism of metal acetylide formation in plumbing systems.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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